Cas no 53258-98-3 (Pyridine, 3-(4-pyridinyloxy)-)
Pyridine, 3-(4-pyridinyloxy)- structure
Product Name:Pyridine, 3-(4-pyridinyloxy)-
CAS No:53258-98-3
MF:C10H8N2O
MW:172.18332195282
CID:357690
PubChem ID:12317394
Update Time:2025-04-19
Pyridine, 3-(4-pyridinyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 3-(4-pyridinyloxy)-
- 3-pyridin-4-yloxypyridine
- 53258-98-3
- DTXSID30487880
- 3-(4-pyridinyloxy)pyridine
-
- Inchi: 1S/C10H8N2O/c1-2-10(8-12-5-1)13-9-3-6-11-7-4-9/h1-8H
- InChI Key: MDHWZCPIGAPHDP-UHFFFAOYSA-N
- SMILES: O(C1C=NC=CC=1)C1C=CN=CC=1
Computed Properties
- Exact Mass: 172.06374
- Monoisotopic Mass: 172.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 35Ų
Experimental Properties
- PSA: 35.01
Pyridine, 3-(4-pyridinyloxy)- Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
53258-98-3 (Pyridine, 3-(4-pyridinyloxy)-) Related Products
- 109345-94-0(5-Methoxypyridin-3-ol)
- 2176-45-6(3-Phenoxypyridine)
- 7295-76-3(3-Methoxypyridine)
- 18677-48-0(3,5-Dimethoxypyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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